Cas no 1245771-73-6 (1-methyl-5-nitro-1H-pyrazole-3-carboxamide)

• Product Name: 1-methyl-5-nitro-1H-pyrazole-3-carboxamide
• CAS No: 1245771-73-6
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• MDL: MFCD18262315
• CID: 3160344
• PubChem ID: 50896837
• Update Time: 2025-06-13

1-methyl-5-nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-pyrazole-3-carboxamide
• STL414946
• 1-methyl-5-nitropyrazole-3-carboxamide
• DTXSID901267961
• SCHEMBL6611836
• 1245771-73-6
• AKOS005169636
• 1-methyl-5-nitro-pyrazole-3-carboxamide
• EN300-232528

• MDL： MFCD18262315
• Inchi： 1S/C5H6N4O3/c1-8-4(9(11)12)2-3(7-8)5(6)10/h2H,1H3,(H2,6,10)
• InChI Key： HKNPTXQHZRXDAD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C([N+](=O)[O-])N(C)N=1)N

Computed Properties

• Exact Mass: 170.04399007Da
• Monoisotopic Mass: 170.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on 1-methyl-5-nitro-1H-pyrazole-3-carboxamide

Recent Advances in the Study of 1-Methyl-5-nitro-1H-pyrazole-3-carboxamide (CAS: 1245771-73-6)

The compound 1-methyl-5-nitro-1H-pyrazole-3-carboxamide (CAS: 1245771-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and nitro functional group, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 1-methyl-5-nitro-1H-pyrazole-3-carboxamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs catalytic hydrogenation to reduce the nitro group, thereby enabling the production of derivatives with enhanced pharmacological properties. This method has been praised for its efficiency and scalability, making it a promising approach for industrial applications.

In addition to synthetic advancements, researchers have investigated the biological activity of 1-methyl-5-nitro-1H-pyrazole-3-carboxamide. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings underscore its potential as a lead compound for the development of novel anti-inflammatory agents.

Further exploration of the compound's mechanism of action has revealed its interaction with various cellular targets. Molecular docking studies have shown that 1-methyl-5-nitro-1H-pyrazole-3-carboxamide binds to the active site of COX-2 with high affinity, thereby inhibiting its enzymatic activity. These computational findings have been corroborated by experimental data, providing a solid foundation for future structure-activity relationship (SAR) studies. Researchers are now focusing on modifying the compound's structure to enhance its selectivity and potency.

The pharmacokinetic properties of 1-methyl-5-nitro-1H-pyrazole-3-carboxamide have also been a subject of investigation. A 2024 study in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and moderate metabolic stability, suggesting that the compound could be a viable candidate for further preclinical development. However, challenges such as rapid clearance and potential toxicity at higher doses remain to be addressed.

In conclusion, 1-methyl-5-nitro-1H-pyrazole-3-carboxamide (CAS: 1245771-73-6) represents a promising scaffold for drug discovery, with demonstrated biological activity and synthetic accessibility. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in various disease models. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics for inflammatory and other related conditions.